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Compound of Interest

Compound Name: propachlor ESA

Cat. No.: B044558 Get Quote

For Researchers, Scientists, and Environmental Analysts

Introduction
Propachlor ESA sodium salt is the ethanesulfonic acid (ESA) metabolite of propachlor, a

widely used chloroacetanilide herbicide. Due to the environmental prevalence of propachlor

and its degradation products, accurate detection and quantification of its metabolites are crucial

for monitoring environmental contamination and ensuring food safety. Propachlor ESA sodium

salt is primarily utilized as a certified reference material or analytical standard in scientific

research, particularly in environmental and agricultural studies.[1][2][3] Its use is essential for

the calibration of analytical instruments, validation of testing methods, and ensuring the

accuracy of residue analysis in various matrices such as soil and water.[1]

This document provides detailed application notes and protocols for the use of propachlor
ESA sodium salt as an analytical standard.
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Property Value Reference

CAS Number 947601-88-9 [2]

Molecular Formula C₁₁H₁₄NNaO₄S [2]

Molecular Weight 279.29 g/mol [2][4]

Alternate Names

2-[(1-Methylethyl)-

phenylamino]-2-oxo-

ethanesulfonic acid sodium

salt

[2]

Appearance Solid [5]

Primary Use Analytical Standard [2][3]

Applications
The primary application of propachlor ESA sodium salt is as a reference material for the

quantitative analysis of propachlor metabolites in environmental samples. This is critical for:

Environmental Monitoring: Assessing the extent of contamination of soil and groundwater

with propachlor residues.

Food Safety: Ensuring that residue levels in agricultural products comply with regulatory

limits.

Toxicological Studies: Accurately measuring exposure levels in studies assessing the health

impacts of propachlor.[6]

Remediation Research: Evaluating the effectiveness of strategies to remove propachlor and

its metabolites from the environment.

Experimental Protocols
The following are generalized protocols for the use of propachlor ESA sodium salt in the

analysis of environmental samples. These protocols are based on established methods such
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as those developed by the U.S. Environmental Protection Agency (EPA) and other research

studies.

Protocol 1: Preparation of Standard Solutions
Objective: To prepare a series of standard solutions of propachlor ESA sodium salt for

instrument calibration.

Materials:

Propachlor ESA sodium salt (neat or as a certified solution)

Methanol or Acetonitrile (HPLC grade)

Deionized water

Volumetric flasks (Class A)

Micropipettes

Procedure:

Stock Solution (e.g., 1000 µg/mL):

Accurately weigh 10 mg of neat propachlor ESA sodium salt.

Dissolve the solid in a small amount of deionized water in a 10 mL volumetric flask.[1]

Once fully dissolved, bring the volume to 10 mL with acetonitrile or methanol and mix

thoroughly.[1]

This stock solution should be stored in an amber glass bottle at 0-6 °C.[1]

Working Standard Solutions:

Perform serial dilutions of the stock solution using the appropriate solvent (e.g., a mixture

of acetonitrile and water) to create a calibration curve.
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Typical concentrations for a calibration curve may range from 0.1 µg/L to 10 µg/L,

depending on the sensitivity of the analytical instrument.

Protocol 2: Extraction of Propachlor ESA from Soil
Samples
Objective: To extract propachlor ESA from soil samples for subsequent analysis. This protocol

is based on an EPA-recognized method.[1]

Materials:

Soxhlet extraction apparatus

Acetonitrile (50% in water)

Methylene chloride

Rotary evaporator

Solid Phase Extraction (SPE) columns (e.g., SAX quaternary amine)[1]

Buffer solution for elution

Nitrogen evaporator

Procedure:

Extraction:

A soil sample is subjected to overnight Soxhlet extraction with 50% acetonitrile in water.[1]

Solvent Removal and Partitioning:

The extract is concentrated using a rotary evaporator to remove the acetonitrile.[1]

The remaining aqueous solution is partitioned with methylene chloride. The aqueous

phase will contain the acidic metabolites, including propachlor ESA.[1]
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Solid Phase Extraction (SPE) Cleanup:

The aqueous phase is passed through a disposable SAX (Strong Anion Exchange)

column.[1]

The column is washed to remove interfering compounds.

Propachlor ESA is eluted from the column using a buffer solution.[1]

Final Concentration:

The eluate is evaporated to dryness under a stream of nitrogen.[1]

The residue is reconstituted in a known volume of a suitable solvent (e.g., 10% acetonitrile

in potassium monophosphate buffer) for analysis.[1]

Protocol 3: Analysis by High-Performance Liquid
Chromatography (HPLC)
Objective: To quantify the concentration of propachlor ESA in the extracted sample.

Instrumentation:

High-Performance Liquid Chromatograph (HPLC)

UV detector or a Mass Spectrometer (MS) for higher sensitivity and specificity.

C18 analytical column[1]

Typical HPLC-UV Conditions:

Column: C18 reverse-phase column

Mobile Phase: A gradient of acetonitrile and a buffered aqueous solution (e.g., potassium

monophosphate buffer).

Flow Rate: 1.0 mL/min
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Detection: UV at 210 nm[1]

Injection Volume: 10-100 µL

Procedure:

Calibration:

Inject the prepared standard solutions of propachlor ESA sodium salt to generate a

calibration curve (peak area vs. concentration).

Sample Analysis:

Inject the prepared sample extract.

Quantification:

Determine the peak area of propachlor ESA in the sample chromatogram.

Calculate the concentration of propachlor ESA in the sample by comparing its peak area

to the calibration curve.

Data Presentation
Table 1: Analytical Method Performance for Propachlor Metabolites (Data is illustrative and

based on typical performance of similar analytical methods)

Parameter Propachlor ESA Unit Reference

Method Detection

Limit (MDL) in Water
0.004 - 0.051 µg/L [7]

Mean Recovery in

Surface Water
62.3 - 95.5% % [7]

Mean Recovery in

Ground Water
62.3 - 117.4% % [7]

Mean Recovery in

Reagent Water
90.3 - 118.3% % [7]
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Visualizations
Experimental Workflow for Propachlor ESA Analysis
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Caption: Workflow for the analysis of propachlor ESA in environmental samples.
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Caption: Simplified degradation pathway of propachlor to its major metabolites.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://pubs.usgs.gov/publication/ofr03173
https://pubs.usgs.gov/publication/ofr03173
https://pubs.usgs.gov/publication/ofr03173
https://www.benchchem.com/product/b044558#use-of-propachlor-esa-sodium-salt-in-research
https://www.benchchem.com/product/b044558#use-of-propachlor-esa-sodium-salt-in-research
https://www.benchchem.com/product/b044558#use-of-propachlor-esa-sodium-salt-in-research
https://www.benchchem.com/product/b044558#use-of-propachlor-esa-sodium-salt-in-research
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b044558?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044558?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

